Cas no 24641-31-4 (2-(4-Bromophenyl)quinoline)

• Product Name: 2-(4-Bromophenyl)quinoline
• CAS No: 24641-31-4
• MF: C₁₅H₁₀BrN
• MW: 284.150602817535
• MDL: MFCD03617895
• CID: 239197
• PubChem ID: 1473444
• Update Time: 2025-06-15

2-(4-Bromophenyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)quinoline
• Quinoline, 2-(4-bromophenyl)-
• Bionet2_001223
• 2-(4-bromophenyl) quinoline
• 2-(4-bromo-phenyl)-quinoline
• SEVBQRQACXXUJG-UHFFFAOYSA-N
• HMS1367H13
• AX8158745
• 641B314
• 2-(4-Bromo)phenylquinoline
• SB67000
• C15H10BrN
• 12T-0902
• CHEMBL3401626
• FT-0647617
• SCHEMBL972078
• MFCD03617895
• AKOS005081523
• 24641-31-4
• C74270
• CS-0155990
• DTXSID70363033
• A846138
• DB-050443

• MDL： MFCD03617895
• Inchi： 1S/C15H10BrN/c16-13-8-5-12(6-9-13)15-10-7-11-3-1-2-4-14(11)17-15/h1-10H
• InChI Key： SEVBQRQACXXUJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 282.9997
• Monoisotopic Mass: 282.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.433
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.674
• PSA: 12.89

2-(4-Bromophenyl)quinoline Security Information

• Hazard Statement： H302

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Bromophenyl)quinoline

Introduction to 2-(4-Bromophenyl)quinoline (CAS No. 24641-31-4)

2-(4-Bromophenyl)quinoline, with the CAS number 24641-31-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline moiety with a brominated phenyl group. The quinoline scaffold is well-known for its biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the bromine atom in the para position of the phenyl ring adds further complexity and potential for functionalization, making 2-(4-Bromophenyl)quinoline a valuable building block in drug discovery and materials development.

The chemical structure of 2-(4-Bromophenyl)quinoline can be represented as C₁₅H₁₀BrN. This compound is typically synthesized through a series of well-established chemical reactions, including coupling reactions and bromination steps. The synthesis process often involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the efficient formation of carbon-carbon bonds between aryl halides and aryl boronic acids. The bromine atom in the para position of the phenyl ring can be readily substituted with other functional groups, making 2-(4-Bromophenyl)quinoline a versatile intermediate in organic synthesis.

In recent years, 2-(4-Bromophenyl)quinoline has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a scaffold for the development of novel anticancer agents. Studies have shown that derivatives of 2-(4-Bromophenyl)quinoline exhibit potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action for these compounds often involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Beyond its medicinal applications, 2-(4-Bromophenyl)quinoline has also found use in materials science. The quinoline moiety is known for its photophysical properties, including strong fluorescence and high quantum yields. These properties make 2-(4-Bromophenyl)quinoline an attractive candidate for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have explored the use of 2-(4-Bromophenyl)quinoline-based materials in OLEDs, demonstrating their potential to improve device performance through enhanced light emission and stability.

The physical properties of 2-(4-Bromophenyl)quinoline, such as its melting point and solubility, are important considerations for both synthetic and application-oriented research. This compound typically has a melting point ranging from 100 to 110°C and is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These properties facilitate its handling and processing in various chemical reactions and material fabrication processes.

The safety profile of 2-(4-Bromophenyl)quinoline is another critical aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood to minimize exposure to vapors or dust.

In conclusion, 2-(4-Bromophenyl)quinoline (CAS No. 24641-31-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.